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Compound of Interest

N,N-Diethyl-2-hydroxyacetamide-
di1o0

Cat. No.: B12401319

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N,N-Diethyl-2-hydroxyacetamide-d10,
a deuterated analog of N,N-Diethyl-2-hydroxyacetamide. This isotopically labeled compound is
a valuable tool in analytical and pharmacokinetic research, primarily serving as an internal
standard for the quantification of N,N-Diethyl-2-hydroxyacetamide in complex biological
matrices.

Core Compound Data

N,N-Diethyl-2-hydroxyacetamide-d10 is a stable, isotopically labeled form of N,N-Diethyl-2-
hydroxyacetamide where ten hydrogen atoms have been replaced by deuterium. This
substitution results in a higher molecular weight, allowing for its differentiation from the
unlabeled analyte in mass spectrometry-based assays, without significantly altering its
chemical and physical properties.

Physicochemical Properties
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Property Value

CAS Number 1217830-11-2

Molecular Formula CeH3D10NO:2

Molecular Weight 141.23 g/mol

Appearance Colorless to pale yellow oil
Purity >99% deuterated forms (di-d1o)

Isotopic Enrichment

Property Value

Isotopic Purity Typically 298%

Applications in Research

The primary application of N,N-Diethyl-2-hydroxyacetamide-d10 is as an internal standard in
quantitative bioanalytical methods, such as liquid chromatography-mass spectrometry (LC-
MS/MS). Its use is critical in pharmacokinetic studies, therapeutic drug monitoring, and
metabolic research involving N,N-Diethyl-2-hydroxyacetamide.[1] By adding a known amount of
the deuterated standard to biological samples, researchers can accurately quantify the
concentration of the unlabeled drug, compensating for variations in sample preparation and
instrument response.

Experimental Protocols

While specific experimental conditions will vary depending on the laboratory, analytical
instrumentation, and the nature of the biological matrix, the following provides a general
protocol for the use of N,N-Diethyl-2-hydroxyacetamide-d10 as an internal standard in the
LC-MS/MS analysis of plasma samples.

I. Sample Preparation: Protein Precipitation

e Thaw Plasma Samples: Retrieve plasma samples from storage (typically -80°C) and allow
them to thaw on ice.
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o Spike with Internal Standard: To a 100 pL aliquot of each plasma sample, add 10 pL of N,N-
Diethyl-2-hydroxyacetamide-d10 working solution (e.g., 100 ng/mL in methanol) to achieve
a final concentration of 10 ng/mL. Vortex briefly.

o Protein Precipitation: Add 300 L of ice-cold acetonitrile to each sample.

» Vortex and Centrifuge: Vortex the samples vigorously for 1 minute to ensure thorough mixing
and precipitation of proteins. Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

e Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or
autosampler vials.

o Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle
stream of nitrogen at 40°C. Reconstitute the residue in 100 uL of the mobile phase starting
condition (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

Il. LC-MS/MS Analysis

 Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

e Mass Spectrometer (MS): A triple quadrupole mass spectrometer operated in multiple
reaction monitoring (MRM) mode.
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LC Parameter Typical Condition
C18 reverse-phase column (e.g., 2.1 x 50 mm,
Column
1.8 um)
Mobile Phase A 0.1% Formic acid in water
Mobile Phase B 0.1% Formic acid in acetonitrile
Start at 5% B, ramp to 95% B over 3 minutes,
Gradient hold for 1 minute, then return to initial conditions
and equilibrate.
Flow Rate 0.4 mL/min
Injection Volume 5puL
Column Temperature 40°C

. Internal Standard (N,N-
Analyte (N,N-Diethyl-2- .
MS Parameter . Diethyl-2-
hydroxyacetamide) .
hydroxyacetamide-d10)

o Electrospray lonization (ESI), Electrospray lonization (ESI),
lonization Mode N N
Positive Positive
Precursor lon (Q1) m/z 132.1 m/z 142.2
Product lon (Q2) m/z 72.1 m/z 78.1
o Optimized for the specific Optimized for the specific
Collision Energy ) )
instrument instrument

Visualized Workflows

Bioanalytical Workflow using Deuterated Internal
Standard

The following diagram illustrates the typical workflow for the quantification of a drug analyte in a
biological sample using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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